Cas no 1261449-85-7 (2-Chloro-3-iodobenzaldehyde)

• Product Name: 2-Chloro-3-iodobenzaldehyde
• CAS No: 1261449-85-7
• MF: C₇H₄ClIO
• MW: 266.463533401489
• CID: 4964274
• Update Time: 2025-06-08

2-Chloro-3-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-iodobenzaldehyde

• Inchi： 1S/C7H4ClIO/c8-7-5(4-10)2-1-3-6(7)9/h1-4H
• InChI Key： DEXCPHRLZKMHSP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C=O)=C1Cl

Computed Properties

• Exact Mass: 265.89954 g/mol
• Monoisotopic Mass: 265.89954 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1
• Molecular Weight: 266.46

Additional information on 2-Chloro-3-iodobenzaldehyde

Recent Advances in the Application of 2-Chloro-3-iodobenzaldehyde (CAS: 1261449-85-7) in Chemical Biology and Pharmaceutical Research

2-Chloro-3-iodobenzaldehyde (CAS: 1261449-85-7) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique reactivity profile. Recent studies have highlighted its significance in the synthesis of complex heterocyclic compounds and as a key intermediate in drug discovery programs. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in palladium-catalyzed cross-coupling reactions for constructing biaryl systems. The research team at University of Cambridge developed a novel synthetic route to kinase inhibitors using 2-Chloro-3-iodobenzaldehyde as a pivotal intermediate, achieving remarkable yields (82-95%) in Suzuki-Miyaura couplings. This work underscores the compound's importance in accessing structurally diverse scaffolds for biological screening.

In pharmaceutical applications, 2-Chloro-3-iodobenzaldehyde has shown promise in the development of antimicrobial agents. A recent patent application (WO2023051234) describes its incorporation into novel benzimidazole derivatives exhibiting potent activity against drug-resistant Staphylococcus aureus strains (MIC values ranging from 0.5-2 μg/mL). The presence of both chloro and iodo substituents allows for sequential functionalization, enabling structure-activity relationship studies around the benzaldehyde core.

Chemical biology research has leveraged the compound's reactivity for protein labeling applications. A Nature Chemical Biology publication (2024) reported the development of a bioorthogonal probe derived from 1261449-85-7 that selectively labels cysteine residues in live cells. The electron-withdrawing effects of the halogen substituents were found to significantly enhance reaction kinetics with biological nucleophiles, making this derivative particularly useful for time-resolved studies of protein dynamics.

The compound's safety profile and handling considerations have been recently evaluated in a comprehensive toxicological assessment (Regulatory Toxicology and Pharmacology, 2023). While demonstrating good stability under standard laboratory conditions, precautions are recommended when handling the iodo-substituted aromatic due to potential light sensitivity. These findings inform proper storage and handling protocols for research applications.

Looking forward, the unique reactivity pattern of 2-Chloro-3-iodobenzaldehyde continues to inspire innovative applications in drug discovery. Current research directions include its use in DNA-encoded library synthesis and as a precursor for PET radiotracer development. The compound's dual functionality (aldehyde and halogen substituents) provides multiple vectors for structural diversification, positioning it as a valuable tool in modern medicinal chemistry.